Cas no 87783-60-6 (Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)-)
87783-60-6 structure
Product Name:Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)-
CAS No:87783-60-6
MF:C15H22N2O2
MW:262.347383975983
CID:652371
PubChem ID:71412138
Update Time:2025-04-19
Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)-
- DTXSID90831709
- N~2~-Acetyl-N-benzyl-L-leucinamide
- 87783-60-6
-
- Inchi: 1S/C15H22N2O2/c1-11(2)9-14(17-12(3)18)15(19)16-10-13-7-5-4-6-8-13/h4-8,11,14H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t14-/m0/s1
- InChI Key: VLVSSUQRMRBLSR-AWEZNQCLSA-N
- SMILES: O=C([C@H](CC(C)C)NC(C)=O)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 262.168127949g/mol
- Monoisotopic Mass: 262.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 58.2Ų
Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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